Cas no 1021225-81-9 (N-{3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propyl}-2-(thiophen-2-yl)acetamide)

• Product Name: N-{3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propyl}-2-(thiophen-2-yl)acetamide
• CAS No: 1021225-81-9
• MF: C₁₇H₁₇N₃O₂S₂
• MW: 359.465780973434
• CID: 6020257
• PubChem ID: 25881865
• Update Time: 2025-05-23

N-{3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propyl}-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propyl}-2-(thiophen-2-yl)acetamide
• VU0637292-1
• F5147-0760
• N-(3-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)propyl)-2-(thiophen-2-yl)acetamide
• N-[3-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)propyl]-2-thiophen-2-ylacetamide
• 1021225-81-9
• AKOS024500299

• Inchi： 1S/C17H17N3O2S2/c21-16(12-13-4-1-10-23-13)18-8-3-9-20-17(22)7-6-14(19-20)15-5-2-11-24-15/h1-2,4-7,10-11H,3,8-9,12H2,(H,18,21)
• InChI Key： MPCUHEKERIJVKI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(NCCCN1C(C=CC(C2=CC=CS2)=N1)=O)=O

Computed Properties

• Exact Mass: 359.07621914g/mol
• Monoisotopic Mass: 359.07621914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 118Ų

Additional information on N-{3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propyl}-2-(thiophen-2-yl)acetamide

Professional Introduction to N-{3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propyl}-2-(thiophen-2-yl)acetamide (CAS No. 1021225-81-9)

N-{3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propyl}-2-(thiophen-2-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1021225-81-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in medicinal chemistry.

The molecular structure of N-{3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propyl}-2-(thiophen-2-yl)acetamide is characterized by the presence of multiple heterocyclic rings, including a pyridazine ring and a thiophene ring. These heterocycles are known for their ability to interact with biological targets in a highly specific manner, which is crucial for the development of drugs with high efficacy and low toxicity. The incorporation of the thiophen-2-yl moiety into the molecule not only enhances its structural complexity but also contributes to its unique electronic and steric properties.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target various diseases by modulating biological pathways. N-{3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propyl}-2-(thiophen-2-yloxy)acetamide has been investigated for its potential pharmacological effects, particularly in the context of anti-inflammatory and anti-cancer applications. The presence of the pyridazine ring suggests that this compound may interfere with key enzymatic processes involved in disease progression, thereby offering a novel approach to therapeutic intervention.

The synthesis of N-{3-[6-oxysoxindole)-1,6-dihydropyridazin]-1-propionamido} has been optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Advanced synthetic techniques have been employed to construct the complex molecular framework of this compound. These techniques include multi-step organic synthesis, catalytic reactions, and purification methods such as column chromatography and recrystallization. The successful synthesis of this compound demonstrates the growing capabilities of modern chemical synthesis in producing complex molecules with high precision.

The biological activity of N-{3-[6-oxysoxindole)-1,6-dihydropyridazin]-1-propionamido} has been evaluated through various in vitro and in vivo assays. These studies have revealed promising results regarding its potential as a therapeutic agent. For instance, preliminary experiments have shown that this compound exhibits inhibitory activity against certain enzymes implicated in inflammation and cancer. The specific interactions between the molecular structure of this compound and its biological targets have been analyzed using computational chemistry methods, providing insights into its mechanism of action.

The role of heterocyclic compounds in drug discovery cannot be overstated. Heterocycles such as pyridazines and thiophenes are widely recognized for their versatility in medicinal chemistry due to their ability to form stable complexes with biological targets. The structural features of N-{3-[6-oxysoxindole)-1,6-dihydropyridazin]-1-propionamido} contribute to its unique pharmacological profile, making it an attractive candidate for further development. The integration of computational modeling and experimental validation has been crucial in understanding the interactions between this compound and its biological targets.

In conclusion, N-{3-[6-oxysoxindole)-1,6-dihydropyridazin]-1-propionamido} represents a significant advancement in pharmaceutical chemistry. Its complex molecular structure, characterized by multiple heterocyclic rings, contributes to its unique biological activities. The ongoing research into this compound holds promise for the development of novel therapeutic agents that could address various diseases more effectively than existing treatments. As our understanding of biological pathways continues to evolve, compounds like N-{3-[6-oxysoxindole)-1-propionamido} will play an increasingly important role in drug discovery and development.